Cas no 1803607-11-5 (5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole)

• Product Name: 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole
• CAS No: 1803607-11-5
• MF: C₄H₄ClF₃N₄
• MW: 200.549569129944
• CID: 4617885
• PubChem ID: 91647477
• Update Time: 2025-08-04

5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-tetrazole
• 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole

• Inchi： 1S/C4H4ClF3N4/c5-1-3-9-11-12(10-3)2-4(6,7)8/h1-2H2
• InChI Key： GEPMTTAOIJPLCV-UHFFFAOYSA-N
• SMILES： N1=C(CCl)N=NN1CC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole

Recent Advances in the Study of 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole (CAS: 1803607-11-5)

The compound 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole (CAS: 1803607-11-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its chloromethyl and trifluoroethyl groups make it a valuable building block for the development of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Researchers have successfully utilized this compound in the synthesis of tetrazole-based analogs with enhanced pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor for the development of potent kinase inhibitors. The study revealed that derivatives of 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole exhibited remarkable selectivity against specific cancer-related kinases, with IC50 values in the nanomolar range. These findings open new avenues for targeted cancer therapies.

Another significant application of this compound lies in its role as a bioisostere for carboxylic acids in drug design. Recent computational and experimental studies have shown that tetrazole derivatives, including those derived from 1803607-11-5, can effectively mimic the electronic and steric properties of carboxyl groups while offering improved metabolic stability. This characteristic makes them particularly valuable in the development of orally bioavailable pharmaceuticals.

The safety profile and toxicity of 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole have also been investigated in recent preclinical studies. While the compound itself shows moderate reactivity due to its chloromethyl group, properly designed derivatives have demonstrated favorable safety profiles in animal models. Researchers emphasize the importance of careful structural modification to optimize both efficacy and safety.

Looking forward, several research groups are exploring the potential of this compound in the development of novel antimicrobial agents. Preliminary results suggest that certain tetrazole derivatives show promising activity against drug-resistant bacterial strains, possibly due to their ability to interfere with bacterial cell wall synthesis. Further optimization and clinical evaluation are needed to fully realize this potential.

In conclusion, 5-(chloromethyl)-2-(2,2,2-trifluoroethyl)-2H-1,2,3,4-tetrazole (CAS: 1803607-11-5) represents a versatile and valuable scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future drug discovery efforts. Continued research into its applications and derivatives will likely yield important contributions to the field of chemical biology and pharmaceutical development.